butyl 2-(7H-pyrrolo[2,3-d]pyrimidin-4-ylsulfanyl)acetate

• IUPAC Name: butyl 2-(7H-pyrrolo[2,3-d]pyrimidin-4-ylsulfanyl)acetate
• InChI: InChI=1S/C12H15N3O2S/c1-2-3-6-17-10(16)7-18-12-9-4-5-13-11(9)14-8-15-12/h4-5,8H,2-3,6-7H2,1H3,(H,13,14,15)
• InChI Key: RJGSTXFEYYBGPA-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC(=O)CSC1=NC=NC2=C1C=CN2
• Molecular Formula: C12H15N3O2S
• Molecular Weight: 265.33 g/mol

Description

Butyl 2-(7H-pyrrolo[2,3-d]pyrimidin-4-ylsulfanyl)acetate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of butyl 2-(7H-pyrrolo[2,3-d]pyrimidin-4-ylsulfanyl)acetate is not yet fully understood. However, studies suggest that it inhibits the activity of certain enzymes that are essential for cancer cell growth and survival.
Biochemical and Physiological Effects:
Studies have shown that butyl 2-(7H-pyrrolo[2,3-d]pyrimidin-4-ylsulfanyl)acetate has several biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the growth of cancer cells, and reduce the expression of certain genes that are involved in cancer cell proliferation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using butyl 2-(7H-pyrrolo[2,3-d]pyrimidin-4-ylsulfanyl)acetate in lab experiments is its potential as a cancer treatment. However, its limitations include its high cost and the limited availability of the compound.

Future Directions

There are several future directions for the research on butyl 2-(7H-pyrrolo[2,3-d]pyrimidin-4-ylsulfanyl)acetate. One area of focus is the optimization of the synthesis method to reduce the cost and increase the availability of the compound. Another area of research is the exploration of its potential applications in other fields, such as drug discovery and development. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.
In conclusion, butyl 2-(7H-pyrrolo[2,3-d]pyrimidin-4-ylsulfanyl)acetate is a chemical compound with promising applications in various scientific research areas, particularly in cancer research. Further research is needed to fully understand its mechanism of action and potential applications in other fields.

Synthesis Methods

The synthesis of butyl 2-(7H-pyrrolo[2,3-d]pyrimidin-4-ylsulfanyl)acetate can be achieved through a multi-step process. The first step involves the synthesis of 2-aminopyrrolo[2,3-d]pyrimidine, which is then reacted with butyl bromoacetate to form the desired product.

Scientific Research Applications

Butyl 2-(7H-pyrrolo[2,3-d]pyrimidin-4-ylsulfanyl)acetate has demonstrated potential applications in various scientific research areas. One of the most promising areas of application is in the field of cancer research. Studies have shown that this compound inhibits the growth of cancer cells and induces apoptosis in cancer cells, making it a potential candidate for cancer treatment.